Cas no 2138198-28-2 (Cyclopropanamine, 1-(1-ethyl-1H-imidazol-5-yl)-)

• Product Name: Cyclopropanamine, 1-(1-ethyl-1H-imidazol-5-yl)-
• CAS No: 2138198-28-2
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 5258813
• Update Time: 2025-07-14

Cyclopropanamine, 1-(1-ethyl-1H-imidazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanamine, 1-(1-ethyl-1H-imidazol-5-yl)-

• Inchi： 1S/C8H13N3/c1-2-11-6-10-5-7(11)8(9)3-4-8/h5-6H,2-4,9H2,1H3
• InChI Key： QVXWKAQGGRFTNB-UHFFFAOYSA-N
• SMILES： C1(C2N(CC)C=NC=2)(N)CC1

Additional information on Cyclopropanamine, 1-(1-ethyl-1H-imidazol-5-yl)-

Exploring Cyclopropanamine, 1-(1-ethyl-1H-imidazol-5-yl)- (CAS No. 2138198-28-2): Properties, Applications, and Innovations

The compound Cyclopropanamine, 1-(1-ethyl-1H-imidazol-5-yl)- (CAS No. 2138198-28-2) has garnered significant attention in recent years due to its unique molecular structure and potential applications in pharmaceuticals and material science. This article delves into the chemical properties, synthesis methods, and emerging uses of this intriguing molecule, while addressing common queries and trends in scientific research.

Chemically, Cyclopropanamine, 1-(1-ethyl-1H-imidazol-5-yl)- features a cyclopropane ring fused with an imidazole moiety, a combination that offers remarkable stability and reactivity. Researchers have explored its role as a building block in drug discovery, particularly in designing small-molecule inhibitors for enzymatic targets. The presence of the 1-ethyl-1H-imidazol-5-yl group enhances its solubility and bioavailability, making it a promising candidate for medicinal chemistry applications.

In the context of current trends, this compound aligns with the growing demand for heterocyclic compounds in drug development. Searches for "imidazole derivatives in medicine" or "cyclopropane-based pharmaceuticals" reflect industry interest. The molecule’s potential in targeting protein-protein interactions (PPIs) has also been a hot topic, as PPIs are increasingly recognized as critical therapeutic targets in diseases like cancer and neurodegenerative disorders.

Synthesis of CAS No. 2138198-28-2 typically involves multi-step organic reactions, including cyclopropanation and imidazole functionalization. Recent advancements in green chemistry have prompted researchers to explore eco-friendly catalysts and solvent-free conditions for its production. This aligns with the broader push toward sustainable pharmaceutical manufacturing, a subject frequently searched as "green synthesis of heterocycles."

Beyond pharmaceuticals, Cyclopropanamine, 1-(1-ethyl-1H-imidazol-5-yl)- has shown promise in materials science. Its rigid cyclopropane structure contributes to the thermal stability of polymers, while the imidazole group enables coordination with metal ions—useful for creating functionalized polymers or catalysts. Queries like "imidazole-metal complexes" or "high-performance polymer additives" underscore this application’s relevance.

Quality control and analytical characterization of this compound are critical. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structure. Researchers often search for "analytical methods for amine derivatives" or "CAS No. 2138198-28-2 specifications," highlighting the need for reliable data in industrial and academic settings.

Looking ahead, the versatility of Cyclopropanamine, 1-(1-ethyl-1H-imidazol-5-yl)- positions it as a key player in interdisciplinary research. Whether in drug discovery, material engineering, or catalysis, its applications continue to expand. As the scientific community prioritizes molecular diversity and sustainable synthesis, this compound is poised to remain at the forefront of innovation.